Cas no 138913-07-2 (4-Pentylbenzamide)

4-Pentylbenzamide structure

4-Pentylbenzamide structure

Product name:4-Pentylbenzamide

CAS No:138913-07-2

MF:C₁₂H₁₇NO

MW:191.269

CID:3158561

PubChem ID:4371881

4-Pentylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-Pentylbenzamide
- DA-10865
- MFCD00984217
- DTXSID30402518
- DTXCID70353373
- AKOS025172492
- AS-8604
- SCHEMBL2677626
- 138913-07-2
- 4-pentylbenzamide
- Benzamide, 4-pentyl-
- CS-0328807
- Inchi： InChI=1S/C12H17NO/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h6-9H,2-5H2,1H3,(H2,13,14)
- InChI Key： IQBKZMNCFRIQRR-UHFFFAOYSA-N

Computed Properties

Exact Mass: 191.131014166Da
Monoisotopic Mass: 191.131014166Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 43.1Å²

4-Pentylbenzamide PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR110451-250mg	4-Pentylbenzamide	138913-07-2		250mg	£43.00	2025-02-19
Apollo Scientific	OR110451-5g	4-Pentylbenzamide	138913-07-2		5g	£512.00	2025-02-19
Apollo Scientific	OR110451-1g	4-Pentylbenzamide	138913-07-2		1g	£128.00	2025-02-19
1PlusChem	1P001AAW-250mg	Benzamide, 4-pentyl-	138913-07-2		250mg	$98.00	2024-06-21
A2B Chem LLC	AA59208-1g	Benzamide, 4-pentyl-	138913-07-2		1g	$225.00	2024-04-20
A2B Chem LLC	AA59208-250mg	Benzamide, 4-pentyl-	138913-07-2		250mg	$103.00	2024-04-20
1PlusChem	1P001AAW-1g	Benzamide, 4-pentyl-	138913-07-2		1g	$218.00	2024-06-21

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